Cas no 1784970-38-2 (5-(Methylthio)nicotinaldehyde)

• Product Name: 5-(Methylthio)nicotinaldehyde
• CAS No: 1784970-38-2
• MF: C₇H₇NOS
• MW: 153.201580286026
• MDL: MFCD28656336
• CID: 5079482
• Update Time: 2026-03-01

5-(Methylthio)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Methylthio)nicotinaldehyde
• 3-Pyridinecarboxaldehyde, 5-(methylthio)-

• MDL： MFCD28656336
• Inchi： 1S/C7H7NOS/c1-10-7-2-6(5-9)3-8-4-7/h2-5H,1H3
• InChI Key： ZQDIRCHWWQLKBK-UHFFFAOYSA-N
• SMILES： S(C)C1C=NC=C(C=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• XLogP3: 0.8
• Topological Polar Surface Area: 55.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 5-(Methylthio)nicotinaldehyde

Research Brief on 5-(Methylthio)nicotinaldehyde (CAS: 1784970-38-2) in Chemical Biology and Pharmaceutical Applications

5-(Methylthio)nicotinaldehyde (CAS: 1784970-38-2) is a niche yet increasingly significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic aldehyde, featuring a methylthio substituent on the nicotinaldehyde scaffold, has garnered attention due to its versatile reactivity and potential as a building block for bioactive molecules. Recent studies highlight its utility in medicinal chemistry, particularly in the synthesis of kinase inhibitors and antimicrobial agents. The compound's unique electronic properties, conferred by the methylthio group, enhance its role in nucleophilic addition reactions, making it a valuable intermediate in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 5-(Methylthio)nicotinaldehyde as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized its aldehyde functionality to construct imidazopyridine cores, achieving nanomolar potency against BTK—a target for autoimmune diseases and B-cell malignancies. The methylthio moiety was critical for optimizing pharmacokinetic properties, including metabolic stability and membrane permeability, as evidenced by in vitro ADME assays. This underscores the compound's strategic value in structure-activity relationship (SAR) optimization.

In antimicrobial research, 5-(Methylthio)nicotinaldehyde derivatives have shown promise against multidrug-resistant pathogens. A 2024 ACS Infectious Diseases report detailed its incorporation into thiazole hybrids, which exhibited broad-spectrum activity against Gram-positive bacteria (MIC ≤ 2 µg/mL). Mechanistic studies revealed that these derivatives disrupt bacterial cell wall biosynthesis by targeting penicillin-binding proteins (PBPs), with the methylthio group enhancing target affinity through hydrophobic interactions. Such findings position this compound as a scaffold for combating antibiotic resistance.

From a synthetic chemistry perspective, advances in catalytic C–H functionalization have expanded access to 5-(Methylthio)nicotinaldehyde derivatives. A recent Organic Letters publication (2024) described a palladium-catalyzed direct thiomethylation of nicotinaldehydes using DMSO as a methylthio source, yielding the title compound in 85% efficiency. This methodology aligns with green chemistry principles by minimizing hazardous reagents and streamlining production—a boon for industrial-scale applications.

Despite these advancements, challenges persist in the large-scale purification of 5-(Methylthio)nicotinaldehyde due to its sensitivity to oxidation. Current Good Manufacturing Practice (cGMP)-compatible stabilization strategies, such as nitrogen-blanketed storage and antioxidant additives, are under investigation. Furthermore, computational models (e.g., DFT calculations) are being employed to predict novel derivatives with enhanced bioactivity and reduced off-target effects, as highlighted in a 2023 RSC Advances review.

In conclusion, 5-(Methylthio)nicotinaldehyde (1784970-38-2) exemplifies the convergence of synthetic utility and biological relevance. Its dual role as a pharmacophore and a synthetic intermediate positions it at the forefront of drug discovery innovation, particularly in targeted therapies and anti-infective development. Future research should focus on scalable synthesis protocols and in vivo validation of its derivatives to unlock full therapeutic potential.